Cas no 2225144-88-5 (tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate
• CAS No: 2225144-88-5
• MF: C₁₃H₂₀ClN₃O₂
• MW: 285.769802093506
• CID: 5164665
• PubChem ID: 137964278
• Update Time: 2025-06-28

tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(5-chloro-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate
• G69450
• tert-butyl 4-(3-chloro-1H-pyrazol-5-yl)piperidine-1-carboxylate
• 2225144-88-5
• EN300-1721263
• starbld0020586

• Inchi： 1S/C13H20ClN3O2/c1-13(2,3)19-12(18)17-6-4-9(5-7-17)10-8-11(14)16-15-10/h8-9H,4-7H2,1-3H3,(H,15,16)
• InChI Key： XOMBZFWEFTZRND-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2C=C(Cl)NN=2)CC1

Computed Properties

• Exact Mass: 285.1244046g/mol
• Monoisotopic Mass: 285.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Additional information on tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate

Research Update on tert-Butyl 4-(5-Chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate (CAS: 2225144-88-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate (CAS: 2225144-88-5) as a versatile intermediate in drug discovery. This compound, characterized by its unique pyrazole-piperidine scaffold, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate, emphasizing its role as a key intermediate in the development of kinase inhibitors. The research team optimized a multi-step synthesis protocol, achieving a high yield (85%) and purity (>98%) under mild reaction conditions. The compound's structural features, including the chloro-substituted pyrazole ring and the Boc-protected piperidine, were identified as critical for its reactivity in subsequent derivatization reactions.

In another investigation, researchers evaluated the compound's potential as a building block for novel G protein-coupled receptor (GPCR) modulators. The study, featured in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate could be efficiently functionalized to produce analogs with high affinity for adenosine A2A receptors. These findings suggest its utility in designing therapeutics for Parkinson's disease and other CNS disorders.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. The patent highlights the compound's compatibility with linker chemistry and its ability to serve as a core structure for recruiting E3 ubiquitin ligases, paving the way for novel cancer therapies.

Despite these promising developments, challenges remain in scaling up the production of tert-butyl 4-(5-chloro-1H-pyrazol-3-yl)piperidine-1-carboxylate while maintaining cost-effectiveness and environmental sustainability. Future research directions may include exploring greener synthetic routes and investigating its broader applicability in fragment-based drug design. The compound's unique pharmacophore positions it as a valuable asset in the medicinal chemist's toolkit, with untapped potential awaiting discovery.